4-Hydroxy-1-phenylcyclohexane-1-carbonitrile

• CAS RN: 38289-22-4
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 4-hydroxy-1-phenylcyclohexane-1-carbonitrile
• InChI: InChI=1S/C13H15NO/c14-10-13(8-6-12(15)7-9-13)11-4-2-1-3-5-11/h1-5,12,15H,6-9H2
• InChI Key: FJDFZHPXHLERAM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1O)(C#N)C2=CC=CC=C2

Description

4-Hydroxy-1-phenylcyclohexane-1-carbonitrile is a useful research compound. Its molecular formula is C13H15NO and its molecular weight is 201.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

to an ice and methanol cooled solution of 4 g. (0.0205 M) of 4-cyano-4-phenylcyclohexanone (a) (prepared as in J. Chem. Soc. 1959, 1446) in 150 ml. of tetrahydrofuran, a suspension of 1 g. of sodium borohydride in 50 ml. of tetrahydrofuran is added in 5 ml. portions in in the course of about 10 minutes. The mixture is stirred for about 30 minutes and allowed to stand in the cold for about 18 hours. The bulk of the solvent is removed under vacuum and the residue treated with water. The precipitate is extracted with ether and the organic fraction washed successively with 2.5 N hydrochloric acid solution, saturated aqueous sodium bicarbonate, water and brine and then evaporated to dryness. The residue is recrystallized with benzene to give 1.81 g. (43.8% yield) of 4-cyano-4-phenylcyclohexanol (b) melting at 103° to 111° C.

Synthesis routes and methods II

Procedure details

A cold (0° C.) solution of 4-cyano-4-phenylcyclohexanone (5.0 g, 25.1 mmol) in 30 ml of MeOH was treated with sodium borohydride (1.14 g, 30.1 mmol). The reaction mixture was stirred for 2 hours at room temperature and then concentrated in vacuo.